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Compound of Interest

Compound Name: Nodusmicin

Cat. No.: B1140493

For Researchers, Scientists, and Drug Development Professionals
Introduction

Nodusmicin is a macrolide antibiotic produced by Nocardia sp.[1] It is a co-metabolite of
nargenicin and shares the core macrocyclic lactone structure, but lacks the pyrrole ester.[1]
Like nargenicin, nodusmicin is a potent antibiotic with activity against both aerobic and
anaerobic bacteria, with a particular emphasis on Gram-positive organisms.[1][2] However, due
to its limited availability, extensive investigation into its specific antibacterial spectrum and
mechanism of action has been restricted.[1] This guide provides a comprehensive overview of
the known and inferred antibacterial properties of Nodusmicin, drawing on data from its
closely related counterpart, Nargenicin, to provide a foundational understanding for research
and development professionals.

Antibacterial Spectrum of Activity

Nodusmicin is characterized as a narrow-spectrum antibiotic, demonstrating potent activity
against Gram-positive bacteria.[2] While specific quantitative data for Nodusmicin is not widely
available, the antibacterial profile of Nargenicin provides valuable insights into its likely
spectrum of activity. Nargenicin has shown strong antibacterial action against Staphylococcus
aureus, including methicillin-resistant strains (MRSA).[3]

Quantitative Data on Nargenicin Activity

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1140493?utm_src=pdf-interest
https://www.benchchem.com/product/b1140493?utm_src=pdf-body
http://www.uniscience.co.kr/BioAustralis/nodusmicin.pdf
http://www.uniscience.co.kr/BioAustralis/nodusmicin.pdf
https://www.benchchem.com/product/b1140493?utm_src=pdf-body
http://www.uniscience.co.kr/BioAustralis/nodusmicin.pdf
https://antibioticdb.com/AdbCompoundDisplayForward?id=2119
http://www.uniscience.co.kr/BioAustralis/nodusmicin.pdf
https://www.benchchem.com/product/b1140493?utm_src=pdf-body
https://www.benchchem.com/product/b1140493?utm_src=pdf-body
https://antibioticdb.com/AdbCompoundDisplayForward?id=2119
https://www.benchchem.com/product/b1140493?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nargenicin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of
Nargenicin against various bacterial strains. These values are presented as a proxy for the
expected activity of Nodusmicin due to their structural and functional similarities.

. . Minimum Inhibitory Concentration (MIC)
Bacterial Strain

in pg/mL
Staphylococcus aureus 0.6
Methicillin-resistant S. aureus (MRSA) 0.3
Micrococcus luteus 2.5
Other Gram-positive and Gram-negative -80

bacteria

Data sourced from Cayman Chemical product information on Nargenicin.[4]

Mechanism of Action

While the precise mechanism of action for Nodusmicin has not been definitively elucidated,
studies on the closely related Nargenicin have identified its target as DnaE, a subunit of DNA
polymerase Il involved in bacterial DNA replication.[4] Nargenicin selectively inhibits the growth
of certain Gram-positive bacteria by targeting this essential enzyme.[4] It is highly probable that
Nodusmicin shares this mechanism of action due to its structural similarity to Nargenicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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